1-benzyl-3-(2-{[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxy}ethyl)urea

• IUPAC Name: 1-benzyl-3-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]urea
• InChI: InChI=1S/C19H26N6O2/c1-24-8-10-25(11-9-24)17-13-18(23-15-22-17)27-12-7-20-19(26)21-14-16-5-3-2-4-6-16/h2-6,13,15H,7-12,14H2,1H3,(H2,20,21,26)
• InChI Key: FPUHZXOLZLZVKT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H26N6O2
• Molecular Weight: 370.4 g/mol

Description

1-Benzyl-3-(2-{[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxy}ethyl)urea, also known as BMPPU, is a synthetic compound that has been studied for its potential applications in a variety of scientific research areas. BMPPU is a small molecule with a molecular weight of 359.41 g/mol and a melting point of 137-139°C. It has a chemical formula of C18H25N5O2 and a structure consisting of a benzyl group, a urea group, and a pyrimidine group. BMPPU has been studied for its potential applications in biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Boronate Ester Stability Studies

• Context : Researchers investigate the behavior of boronate esters in different alcohols using liquid chromatography-mass spectrometry (LCMS) techniques. .

Palladium-Catalyzed Methylation Reactions

• Context : Palladium-catalyzed reactions are essential in organic synthesis. .

Peptide Bond Surrogates

• Context : Triazoles serve as peptide bond surrogates due to their chemical and biological stability. They can act as hydrogen bond acceptors and donors simultaneously, offering diverse binding interactions with target enzymes. .

Antimicrobial Activity

• Context : Researchers explore the compound’s ability to inhibit bacterial growth or combat infections. .

Bioconjugation and Targeted Drug Delivery

• Context : The benzyl group allows for selective modification of biomolecules, such as proteins or antibodies. .

Chemical Biology and Enzyme Inhibition

• Context : Investigating how this compound interacts with enzymes can reveal insights into biological processes. .

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process known as phosphorylation. This action plays a significant role in various cellular processes, including cell signaling, growth, and division .

Mode of Action

The compound interacts with its target, the tyrosine kinase, by binding to its inactive domain . This binding is facilitated through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . The binding inhibits the activity of the tyrosine kinases, thereby affecting the phosphorylation process .

Biochemical Pathways

The compound affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway . This pathway is crucial for cell proliferation and survival. The compound’s inhibition of tyrosine kinases disrupts the signaling through this pathway, which can lead to a decrease in cell proliferation and survival .

Result of Action

The inhibition of tyrosine kinases by this compound disrupts the normal cell signaling processes. This disruption can lead to a decrease in cell proliferation and survival, particularly in cells where the PI3K signaling pathway is active . This makes the compound potentially useful in the treatment of conditions characterized by overactive cell proliferation, such as certain types of cancer .